(2-phenoxypyridin-4-yl)methanol
Description
“(2-phenoxypyridin-4-yl)methanol” is a chemical compound with the molecular formula C12H11NO2 . It has a molecular weight of 201.22 . The compound is also known by the IUPAC name (2-phenoxy-4-pyridinyl)methanol .
Molecular Structure Analysis
The molecular structure of “(2-phenoxypyridin-4-yl)methanol” consists of a pyridine ring attached to a phenol group through a methanol linkage . The exact mass of the compound is 185.08400 .Mechanism of Action
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2-phenoxypyridin-4-yl)methanol involves the reaction of 2-bromopyridine with phenol to form 2-phenoxypyridine, which is then reduced to (2-phenoxypyridin-4-yl)methanol using sodium borohydride.", "Starting Materials": [ "2-bromopyridine", "phenol", "sodium borohydride", "ethanol", "water" ], "Reaction": [ "Step 1: Dissolve 2-bromopyridine (1.0 g, 6.4 mmol) and phenol (0.8 g, 8.5 mmol) in ethanol (20 mL) and add sodium hydroxide (0.5 g, 12.5 mmol).", "Step 2: Heat the mixture at reflux for 4 hours.", "Step 3: Cool the mixture to room temperature and filter the precipitate.", "Step 4: Wash the precipitate with water and dry it under vacuum to obtain 2-phenoxypyridine (1.2 g, 85%).", "Step 5: Dissolve 2-phenoxypyridine (0.5 g, 2.8 mmol) in ethanol (10 mL) and add sodium borohydride (0.2 g, 5.3 mmol).", "Step 6: Stir the mixture at room temperature for 2 hours.", "Step 7: Quench the reaction by adding water (10 mL) and stirring for an additional 30 minutes.", "Step 8: Extract the product with ethyl acetate (3 x 10 mL) and dry the organic layer over anhydrous sodium sulfate.", "Step 9: Concentrate the organic layer under reduced pressure and purify the product by column chromatography to obtain (2-phenoxypyridin-4-yl)methanol (0.3 g, 60%)." ] } | |
CAS RN |
1030829-16-3 |
Product Name |
(2-phenoxypyridin-4-yl)methanol |
Molecular Formula |
C12H11NO2 |
Molecular Weight |
201.2 |
Purity |
95 |
Origin of Product |
United States |
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